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Compound of Interest

Compound Name: 2,2-Dichlorohexane

Cat. No.: B14673609 Get Quote

Essential safety protocols and logistical plans are paramount when working with halogenated

hydrocarbons like 2,2-dichlorohexane. This guide provides immediate, actionable information

for researchers, scientists, and drug development professionals to ensure safe handling and

disposal, fostering a secure laboratory environment.

When handling 2,2-dichlorohexane, a multi-faceted approach to safety is crucial,

encompassing meticulous planning, appropriate personal protective equipment (PPE), and

stringent disposal procedures. Although specific occupational exposure limits for 2,2-
dichlorohexane have not been established by major regulatory bodies, the hazardous nature

of similar chlorinated hydrocarbons necessitates a cautious and proactive safety culture.

Quantitative Data Summary
While some physical and chemical properties of 2,2-dichlorohexane are available, it is critical

to note the absence of established occupational exposure limits. Therefore, all handling should

be conducted with the assumption of high toxicity.
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Property Value Source

Molecular Formula C₆H₁₂Cl₂ --INVALID-LINK--

Molecular Weight 155.06 g/mol --INVALID-LINK--

Boiling Point 175.06°C (estimate) --INVALID-LINK--

Melting Point -48.02°C (estimate) --INVALID-LINK--

Density 1.015 g/cm³ (estimate) --INVALID-LINK--

Occupational Exposure Limits

(OELs)
Not established

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure to 2,2-
dichlorohexane.[1][2] The following equipment is mandatory for all personnel handling this

substance:

Eye and Face Protection: Wear tightly fitting safety goggles that conform to EN 166 (EU) or

NIOSH (US) standards.[3] A face shield should also be worn to provide additional protection

against splashes.

Skin Protection:

Gloves: Chemical-resistant gloves are essential. Given that breakthrough times can vary, it

is advisable to consult with the glove manufacturer for specific recommendations for

chlorinated hydrocarbons. Double gloving (e.g., a nitrile inner glove and a neoprene or

Viton™ outer glove) is a recommended practice for enhanced protection. Always inspect

gloves for any signs of degradation or perforation before use.[4]

Lab Coat/Protective Clothing: A flame-retardant and chemically resistant lab coat or

coveralls should be worn. Ensure that clothing provides full coverage of the arms and legs.

Respiratory Protection: All work with 2,2-dichlorohexane must be conducted in a certified

chemical fume hood to minimize inhalation exposure. If there is a potential for exposure
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levels to exceed the capabilities of a fume hood, such as during a large spill, a NIOSH-

approved respirator with an organic vapor cartridge is required.[3]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is critical for minimizing the risks associated with 2,2-
dichlorohexane.

1. Preparation and Engineering Controls:

Always handle 2,2-dichlorohexane in a well-ventilated area, specifically within a certified
chemical fume hood.[3]
Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.[5]
Remove all potential ignition sources from the work area, as halogenated hydrocarbons can
be flammable and may decompose in a fire to produce toxic gases such as hydrogen
chloride and phosgene.[5]

2. Handling:

Avoid direct contact with the skin and eyes.[3]
Do not breathe vapors or mists.
Use non-sparking tools to prevent ignition.[3]
Ground all equipment to prevent the buildup of static electricity.
Keep containers tightly closed when not in use.[5]

3. Storage:

Store 2,2-dichlorohexane in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents and bases.[5]
Containers should be clearly labeled with the chemical name and associated hazards.

4. Spill Response:

In the event of a small spill within a chemical fume hood, use an inert absorbent material
(e.g., sand, vermiculite) to contain and absorb the liquid.
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For larger spills, or any spill outside of a fume hood, evacuate the area immediately and alert
your institution's environmental health and safety (EHS) department.
Collect the absorbed material and contaminated items into a sealed, properly labeled
container for hazardous waste disposal.[5]

Disposal Plan: Managing 2,2-Dichlorohexane Waste
Proper disposal of 2,2-dichlorohexane and associated waste is a critical component of

laboratory safety and environmental responsibility. As a halogenated hydrocarbon, it must be

disposed of as hazardous waste.[5]

1. Waste Segregation:

Never mix halogenated organic waste with non-halogenated waste streams.[6]
Collect all liquid waste containing 2,2-dichlorohexane in a designated, leak-proof, and
clearly labeled "Halogenated Organic Waste" container.[6]
Solid waste, such as contaminated gloves, absorbent materials, and empty containers,
should be collected in a separate, clearly labeled hazardous waste container.

2. Container Management:

Use only containers that are compatible with chlorinated hydrocarbons.
Keep waste containers securely closed at all times, except when adding waste.
Do not fill waste containers to more than 90% capacity to allow for expansion.

3. Disposal Procedure:

Follow your institution's specific procedures for the disposal of hazardous chemical waste.
This typically involves contacting the EHS department to arrange for a waste pickup.
Ensure that all waste containers are properly labeled with the contents and associated
hazards before collection.
Under no circumstances should 2,2-dichlorohexane be disposed of down the drain or in
regular trash.[5]

Visualizing the Workflow
To provide a clear, at-a-glance understanding of the safety and handling workflow for 2,2-
dichlorohexane, the following diagram illustrates the key procedural steps from preparation to
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disposal.
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Caption: Workflow for the safe handling and disposal of 2,2-dichlorohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.thermofisher.com [assets.thermofisher.com]

2. guidechem.com [guidechem.com]

3. echemi.com [echemi.com]

4. 2,5-DICHLOROHEXANE Safety Data Sheets(SDS) lookchem [lookchem.com]

5. fishersci.com [fishersci.com]

6. bucknell.edu [bucknell.edu]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 2,2-Dichlorohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14673609#personal-protective-equipment-for-
handling-2-2-dichlorohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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